Cas no 70124-90-2 (2-{4-(trifluoromethyl)sulfanylphenyl}acetonitrile)

• Product Name: 2-{4-(trifluoromethyl)sulfanylphenyl}acetonitrile
• CAS No: 70124-90-2
• MF: C₉H₆F₃NS
• MW: 217.210851192474
• MDL: MFCD00236354
• CID: 974647
• PubChem ID: 2777905
• Update Time: 2025-04-19

2-{4-(trifluoromethyl)sulfanylphenyl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-((Trifluoromethyl)thio)phenyl)acetonitrile
• 2-[4-(trifluoromethylsulfanyl)phenyl]acetonitrile
• 4-(trifluoromethylthio)phenylacetonitrile
• C9H6F3NS
• 4-Trifluormethylmercapto-benzonitril
• 4-trifluoromethylthiophenylacetonitrile
• 2-{4-(trifluoromethyl)sulfanylphenyl}acetonitrile
• SCHEMBL350873
• 4-[(Trifluoromethyl)thio]phenylacetonitrile
• EN300-1930089
• 2-(4-(trifluoromethylthio)phenyl)acetonitrile
• AMY6259
• {4-[(trifluoromethyl)thio]phenyl} acetonitrile
• Benzeneacetonitrile, 4-[(trifluoromethyl)thio]-
• 4-trifluoromethylmercapto-benzyl cyanide
• 70124-90-2
• 2-[4-(trifluoromethylthio)phenyl]acetonitrile
• A836779
• SY106785
• 2-[4-(trifluoromethylsulfanyl)phenyl]ethanenitrile
• DS-6637
• FT-0641267
• {4-[(trifluoromethyl)thio]phenyl}acetonitrile
• AKOS015898404
• 2-{4-[(Trifluoromethyl)Sulfanyl]Phenyl}Acetonitrile
• MFCD00236354
• DTXSID30380706
• CS-0157403
• 4-Trifluoromethylthiobenzylcyanide;2-(4-[(Trifluoromethyl)sulfanyl]phenyl)acetonitrile;
• {4-[(trifluoromethyl)sulfanyl]phenyl}acetonitrile
• DB-055379

• MDL： MFCD00236354
• Inchi： 1S/C9H6F3NS/c10-9(11,12)14-8-3-1-7(2-4-8)5-6-13/h1-4H,5H2
• InChI Key： HZIDFDPCOAUCGK-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(CC#N)=CC=1

Computed Properties

• Exact Mass: 217.01700
• Monoisotopic Mass: 217.01730486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 22-24 ºC
• Boiling Point: 135-137 ºC (13 Torr)
• Flash Point: 86.0±27.3 ºC,
• Refractive Index: n20/D 1.490(lit.)
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 49.09000
• LogP: 3.36458

2-{4-(trifluoromethyl)sulfanylphenyl}acetonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides